N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide

• IUPAC Name: N-(5-methyl-1-propan-2-ylpyrazol-3-yl)acetamide
• InChI: InChI=1S/C9H15N3O/c1-6(2)12-7(3)5-9(11-12)10-8(4)13/h5-6H,1-4H3,(H,10,11,13)
• InChI Key: OZVAKZJPEPQBIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(C)C)NC(=O)C
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide, also known as IMPY, is a heterocyclic amide compound with a pyrazole ring structure. It is a white, crystalline solid with a melting point of 109-110 °C. IMPY is a versatile compound and has been used in a variety of scientific research applications, such as drug synthesis, enzyme inhibition, and protein-ligand binding studies.

Scientific Research Applications

Biological Effects and Toxicology of Related Compounds

Research into the biological effects and toxicology of acetamide derivatives and closely related compounds provides foundational knowledge that could be relevant to understanding the applications of "N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide." For instance, studies on acetamide and formamide derivatives have explored their commercial importance and the biological consequences of exposure, which could inform safety profiles and potential therapeutic applications of similar compounds (Kennedy, 2001).

Chemical Inhibitors and Enzyme Interaction

The interaction of chemical compounds with cytochrome P450 isoforms in human liver microsomes is critical for understanding drug metabolism and potential drug-drug interactions. Research in this area could provide insights into how "N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide" might be metabolized and its implications for therapeutic use (Khojasteh et al., 2011).

Synthesis and Medicinal Chemistry of Pyrazole Derivatives

The synthesis of pyrazole heterocycles and their significance in medicinal chemistry offer valuable context for the applications of pyrazole-containing compounds like "N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide." Pyrazoles are noted for their wide range of biological activities, including anticancer, analgesic, and anti-inflammatory effects, which could suggest potential research avenues for similar compounds (Dar & Shamsuzzaman, 2015).

Antimicrobial Applications

Research on benzo-fused nitrogen-containing heterocycles against DNA gyrase subunit B as potential antimicrobial agents highlights the ongoing search for new antimicrobial drugs. The methodologies and findings from such studies could be relevant to exploring the antimicrobial potential of "N-(1-isopropyl-5-methyl-1H-pyrazol-3-yl)acetamide" and similar compounds (PatilTejaswini & Amrutkar Sunil, 2021).

Mechanism of Action

Target of Action

Pyrazoline derivatives, which include this compound, have been found to interact with a variety of targets, contributing to their broad-spectrum biological activities .

Mode of Action

Pyrazoline derivatives are known to interact with their targets in a variety of ways, leading to a range of biological effects .

Biochemical Pathways

Pyrazoline derivatives have been found to impact a variety of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of a compound .

Result of Action

Pyrazoline derivatives are known to exhibit a range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

Such factors can significantly impact the effectiveness of a compound .